Cas no 2757894-60-1 (3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid)

• Product Name: 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid
• CAS No: 2757894-60-1
• MF: C₁₃H₁₈F₃NO₃
• MW: 293.282134532928
• CID: 6092993
• PubChem ID: 165752261
• Update Time: 2025-07-23

3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2757894-60-1
• EN300-37101900
• 3-(2,2,2-trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid
• 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid

• Inchi： 1S/C13H18F3NO3/c14-13(15,16)11(20)17-7-6-12(4-2-1-3-5-12)8-9(17)10(18)19/h9H,1-8H2,(H,18,19)
• InChI Key： VALKZBQYDGCDMO-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2(CCCCC2)CC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 293.12387792g/mol
• Monoisotopic Mass: 293.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid

Introduction to 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid (CAS No. 2757894-60-1)

The compound 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid, identified by the CAS number 2757894-60-1, represents a significant advancement in the field of medicinal chemistry and bioorganic synthesis. Its unique structural framework, featuring a spirocyclic core and a trifluoroacetyl substituent, positions it as a versatile intermediate with potential applications in drug discovery and material science. This introduction explores the compound's structural features, synthetic methodologies, and its emerging role in contemporary research.

The molecular architecture of 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid is characterized by a spirocyclic connection between a seven-membered azacycloalkane ring and an eleven-membered saturated carbon chain. The presence of the trifluoroacetyl group at the 3-position introduces strong electrophilic characteristics, making it a valuable electrophile in organic transformations. This feature is particularly useful in constructing more complex molecules through nucleophilic addition or condensation reactions. The spirocyclic motif itself contributes to rigidity and conformational stability, which are often desirable properties in pharmacophores.

In recent years, spirocyclic compounds have garnered considerable attention due to their ability to exhibit enhanced binding affinity and metabolic stability compared to acyclic analogs. The azaspiro structure of 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid aligns with this trend, offering a promising scaffold for the development of novel therapeutic agents. The trifluoroacetyl moiety further enhances its utility by enabling facile derivatization into amides, esters, or other functional groups through standard carboxylic acid chemistry.

The synthesis of 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid involves multi-step organic transformations that highlight the interplay between stereoselectivity and functional group manipulation. A common synthetic route begins with the formation of the spirocyclic core through intramolecular cyclization of appropriately substituted precursors. Subsequent introduction of the trifluoroacetyl group typically employs reagents such as trifluoroacetic anhydride or 1,1,1-trifluoro-2,4-dibromobutane followed by reduction or nucleophilic displacement strategies. The carboxylic acid functionality at the 2-position can be introduced via oxidation or hydrolysis of a corresponding ester or amide precursor.

Recent advances in catalytic methods have further refined the synthesis of this compound. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling or copper-mediated cyclizations, have enabled more efficient and scalable production processes. These methodologies not only improve yield but also enhance regioselectivity and reduce byproduct formation. Additionally, computational chemistry has played a pivotal role in optimizing reaction conditions by predicting transition states and reaction pathways with high accuracy.

The versatility of 3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid extends to its applications in medicinal chemistry. Its structural motifs are reminiscent of known bioactive scaffolds found in therapeutic agents targeting neurological disorders and inflammatory diseases. For instance, spirocyclic compounds have been explored as potential ligands for GABA receptors due to their ability to mimic natural neurotransmitter binding profiles while exhibiting improved pharmacokinetic properties. The trifluoroacetyl group also lends itself to modifications that enhance binding affinity through hydrogen bonding or dipole-dipole interactions with biological targets.

In clinical research settings,3-(2,2,2-Trifluoroacetyl)-3-azaspiro[5.5]undecane-2-carboxylic acid has been investigated as a precursor for novel anti-inflammatory agents. By leveraging its ability to undergo further functionalization into sulfonamides or thioureas, researchers have synthesized derivatives that exhibit significant activity against cyclooxygenase (COX) enzymes and other inflammatory mediators. Preliminary studies suggest that these derivatives may offer advantages over existing nonsteroidal anti-inflammatory drugs (NSAIDs) due to reduced gastrointestinal side effects and improved selectivity.

The compound's potential extends beyond pharmaceutical applications into materials science and agrochemicals. Spirocyclic structures are known for their unique optical properties, making them candidates for liquid crystal displays or organic light-emitting diodes (OLEDs). Additionally, the trifluoroacetyl group can be incorporated into pesticide formulations where its lipophilicity enhances membrane penetration in target organisms while maintaining environmental safety profiles.

Future directions in research on 3-(2, )Trifluoroacetyl) (CAS No.27557894-60-1) include exploring novel synthetic routes that minimize waste generation and energy consumption, as well as investigating its role in combinatorial chemistry libraries for high-throughput screening applications.* By integrating machine learning models with experimental data, researchers aim to accelerate the discovery of new bioactive derivatives with tailored properties.* This interdisciplinary approach underscores the importance of collaboration between synthetic chemists,* computational scientists,* and biologists* in unlocking*the full potential*of this remarkable compound.*